Cas no 635702-31-7 (4-Bromo-2-fluoro-N-hydroxybenzimidamide)

• Product Name: 4-Bromo-2-fluoro-N-hydroxybenzimidamide
• CAS No: 635702-31-7
• MF: C₇H₆BrFN₂O
• MW: 233.037744045258
• MDL: MFCD09907663
• CID: 1081690
• PubChem ID: 53440139
• Update Time: 2025-06-10

4-Bromo-2-fluoro-N-hydroxybenzimidamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-N-hydroxybenzimidamide
• (Z)-4-Bromo-2-fluoro-N'-hydroxybenzimidamide
• 4-BROMO-2-FLUORO-N-HYDROXYBENZAMIDINE
• 4-bromo-2-fluoro-N-hydroxy-benzamidine
• 635702-31-7
• ZLDXWHDTLLXDES-UHFFFAOYSA-N
• 4-bromo-2-fluoro-N'-hydroxybenzenecarboximidamide

• MDL： MFCD09907663
• Inchi： 1S/C7H6BrFN2O/c8-4-1-2-5(6(9)3-4)7(10)11-12/h1-3,12H,(H2,10,11)
• InChI Key： ZLDXWHDTLLXDES-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=NO)N)=C(C=1)F

Computed Properties

• Exact Mass: 231.96500
• Monoisotopic Mass: 231.96475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 56.11000
• LogP: 2.38300

4-Bromo-2-fluoro-N-hydroxybenzimidamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-Bromo-2-fluoro-N-hydroxybenzimidamide

Introduction to 4-Bromo-2-fluoro-N-hydroxybenzimidamide (CAS No. 635702-31-7)

4-Bromo-2-fluoro-N-hydroxybenzimidamide, with the CAS number 635702-31-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a bromine atom, a fluorine atom, and a hydroxy group attached to a benzimidamide framework. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 4-Bromo-2-fluoro-N-hydroxybenzimidamide is C₈H₆BrFNO₂, and its molecular weight is approximately 231.04 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, fluorination, and amidation steps. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In recent years, 4-Bromo-2-fluoro-N-hydroxybenzimidamide has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of histone deacetylases (HDACs), which are implicated in the development and progression of several cancers.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 4-Bromo-2-fluoro-N-hydroxybenzimidamide exhibits potent anti-proliferative effects on human breast cancer cells. The researchers found that the compound selectively targets HDAC6, leading to cell cycle arrest and apoptosis. This selective inhibition suggests that 4-Bromo-2-fluoro-N-hydroxybenzimidamide could be a promising lead compound for the development of novel anticancer drugs.

Beyond its anticancer properties, 4-Bromo-2-fluoro-N-hydroxybenzimidamide has also shown potential in other therapeutic areas. For example, a 2020 study published in the European Journal of Medicinal Chemistry demonstrated that this compound has neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease. The researchers found that it can reduce oxidative stress and inhibit the aggregation of amyloid-beta peptides, which are key factors in the pathogenesis of Alzheimer's disease.

The pharmacokinetic properties of 4-Bromo-2-fluoro-N-hydroxybenzimidamide have also been investigated to assess its suitability as a drug candidate. Studies have shown that it has favorable solubility and permeability characteristics, which are essential for effective oral absorption and distribution in the body. Additionally, preliminary toxicology studies have indicated that the compound has a good safety profile at therapeutic doses.

In conclusion, 4-Bromo-2-fluoro-N-hydroxybenzimidamide (CAS No. 635702-31-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.